Cas no 194943-61-8 (1-2-(2-fluorophenyl)ethylpiperazine)

1-2-(2-fluorophenyl)ethylpiperazine structure
194943-61-8 structure
Product Name:1-2-(2-fluorophenyl)ethylpiperazine
CAS No:194943-61-8
MF:C12H17FN2
MW:208.275186300278
MDL:MFCD09894106
CID:3864984
PubChem ID:24264333
Update Time:2025-04-22

1-2-(2-fluorophenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[2-(2-fluorophenyl)ethyl]-
    • 1-[2-(2-fluorophenyl)ethyl]piperazine
    • 1-2-(2-fluorophenyl)ethylpiperazine
    • DTXSID101288098
    • SCHEMBL5752361
    • EN300-935457
    • AS-871/43476915
    • 194943-61-8
    • MDL: MFCD09894106
    • Inchi: 1S/C12H17FN2/c13-12-4-2-1-3-11(12)5-8-15-9-6-14-7-10-15/h1-4,14H,5-10H2
    • InChI Key: FDCWBEBDGNEOTE-UHFFFAOYSA-N
    • SMILES: N1(CCC2=CC=CC=C2F)CCNCC1

Computed Properties

  • Exact Mass: 208.13757671Da
  • Monoisotopic Mass: 208.13757671Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 15.3Ų

1-2-(2-fluorophenyl)ethylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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